3-(2-hydrazinylethyl)-5-methoxy-1H-indole fumarate
3-(2-hydrazinylethyl)-5-methoxy-1H-indole fumarate
Brand Name:
Vulcanchem
CAS No.:
1263287-82-6
VCID:
VC0165194
InChI:
InChI=1S/C11H15N3O.C4H4O4/c1-15-9-2-3-11-10(6-9)8(7-13-11)4-5-14-12;5-3(6)1-2-4(7)8/h2-3,6-7,13-14H,4-5,12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
COC1=CC2=C(C=C1)NC=C2CCNN.C(=CC(=O)O)C(=O)O
Molecular Formula:
C15H19N3O5
Molecular Weight:
321.333
3-(2-hydrazinylethyl)-5-methoxy-1H-indole fumarate
CAS No.: 1263287-82-6
Cat. No.: VC0165194
Molecular Formula: C15H19N3O5
Molecular Weight: 321.333
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1263287-82-6 |
|---|---|
| Molecular Formula | C15H19N3O5 |
| Molecular Weight | 321.333 |
| IUPAC Name | (E)-but-2-enedioic acid;2-(5-methoxy-1H-indol-3-yl)ethylhydrazine |
| Standard InChI | InChI=1S/C11H15N3O.C4H4O4/c1-15-9-2-3-11-10(6-9)8(7-13-11)4-5-14-12;5-3(6)1-2-4(7)8/h2-3,6-7,13-14H,4-5,12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | YKGPELUIUSFTPQ-WLHGVMLRSA-N |
| SMILES | COC1=CC2=C(C=C1)NC=C2CCNN.C(=CC(=O)O)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator